3-(4-Benzyloxyphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 2-methoxy-3-(4-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C21H18O4/c1-24-20-18(8-5-9-19(20)21(22)23)16-10-12-17(13-11-16)25-14-15-6-3-2-4-7-15/h2-13H,14H2,1H3,(H,22,23)
• InChI Key: GEGQUQCTCZFULX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C21H18O4
• DSSTOX Substance ID: DTXSID80692260
• Molecular Weight: 334.4 g/mol
• CAS RN: 1261913-19-2

Description

3-(4-Benzyloxyphenyl)-2-methoxybenzoic acid, also known as m-BOMBA, is an organic compound with a molecular weight of 303.38 g/mol. It is a derivative of benzoic acid, and is commonly used in the synthesis of pharmaceuticals, dyes, and other organic compounds. In particular, it is used in the synthesis of the anti-inflammatory drug celecoxib. In addition, m-BOMBA has been studied for its potential applications in scientific research, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Scientific Research Applications

M-BOMBA has been studied for its potential applications in scientific research. It has been used in the synthesis of the anti-inflammatory drug celecoxib, and has also been studied for its ability to inhibit the growth of certain types of cancer cells. In addition, 3-(4-Benzyloxyphenyl)-2-methoxybenzoic acid, 95% has been used as an inhibitor of cyclooxygenase-2 (COX-2) enzymes, and has been shown to have anti-inflammatory and anti-oxidant properties.

Mechanism of Action

The mechanism of action of 3-(4-Benzyloxyphenyl)-2-methoxybenzoic acid, 95% is not fully understood, but it is believed to involve the inhibition of COX-2 enzymes. COX-2 enzymes are involved in the production of prostaglandins, which are hormones that are involved in inflammation and other physiological processes. By inhibiting the production of prostaglandins, 3-(4-Benzyloxyphenyl)-2-methoxybenzoic acid, 95% is thought to reduce inflammation and other physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Benzyloxyphenyl)-2-methoxybenzoic acid, 95% have been studied in various animal models. In mice, 3-(4-Benzyloxyphenyl)-2-methoxybenzoic acid, 95% has been shown to reduce inflammation and oxidative stress, as well as to reduce the production of certain inflammatory cytokines. In addition, 3-(4-Benzyloxyphenyl)-2-methoxybenzoic acid, 95% has been shown to reduce the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

M-BOMBA has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it has a low toxicity profile and is stable in aqueous solutions. However, 3-(4-Benzyloxyphenyl)-2-methoxybenzoic acid, 95% is not very soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

The potential applications of 3-(4-Benzyloxyphenyl)-2-methoxybenzoic acid, 95% are numerous, and there are many possible future directions for research. These include further studies of its mechanism of action, its effects on different types of cancer cells, its potential use in other anti-inflammatory drugs, and its potential use as an antioxidant. In addition, further research could be conducted to explore the potential of 3-(4-Benzyloxyphenyl)-2-methoxybenzoic acid, 95% as an inhibitor of other enzymes, such as proteases and phosphatases. Finally, further studies could be conducted to investigate the potential of 3-(4-Benzyloxyphenyl)-2-methoxybenzoic acid, 95% as an anti-aging agent.

Synthesis Methods

M-BOMBA is synthesized from 4-benzyloxybenzaldehyde and 2-methoxybenzoic acid via a two-step reaction. The first step involves the formation of a Schiff base intermediate through a condensation reaction between the aldehyde and the acid. This intermediate is then hydrolyzed to form the final product. The overall reaction is carried out in aqueous ethanol at room temperature.